N(1)-Acetylsulfamethoxazole
Overview
Description
N(1)-Acetylsulfamethoxazole, also referred to as N4-acetylsulfamethoxazole, is a metabolite of sulfamethoxazole, a sulfonamide antibacterial agent. It is formed in the body through the acetylation of sulfamethoxazole and is one of the compounds that can be quantitatively determined in body fluids using chromatographic methods .
Synthesis Analysis
While the provided papers do not directly describe the synthesis of this compound, they do mention the use of related compounds as internal standards in chromatographic assays. For instance, N4-acetylsulfamethoxazole is used as an internal standard in the high-performance liquid chromatographic quantitation of sulfisoxazole and its metabolites in body fluids . The synthesis of related thiazole derivatives is described in one study, where 4-substituted-2-(chloroacetylamino)thiazoles are reacted with benzoxazole/benzimidazole-2-thioles to produce novel compounds with antimicrobial activities .
Molecular Structure Analysis
Chemical Reactions Analysis
The papers do not provide specific reactions involving this compound. However, the compound is mentioned as a metabolite and as an internal standard in chromatographic methods, suggesting its stability under the conditions used for these analyses .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not directly discussed in the papers. However, paper describes a method for its quantitation in body fluids, which implies that it has distinct absorption characteristics at 225 nm and 254 nm wavelengths, allowing for its detection and quantification. The method described is noted for its precision, sensitivity, and accuracy, with a coefficient of variation less than or equal to 3%, sensitivity less than 0.5 micrograms/ml for all compounds, and recovery greater than 97% .
Scientific Research Applications
1. Chromatographic Analysis
N(1)-Acetylsulfamethoxazole has been widely studied for its application in chromatographic analysis. In a study by Weber et al. (1983), a high-performance liquid chromatographic method was developed to quantitatively determine this compound in body fluids, highlighting its significance in clinical drug monitoring and pharmacokinetic studies (Weber et al., 1983). Similarly, Göbel et al. (2004) developed an analytical method using liquid chromatography coupled to electrospray tandem mass spectrometry for the trace determination of this compound in wastewater (Göbel et al., 2004).
2. Metabolite Analysis
The compound has also been a focus in metabolite analysis. Jung and Oie (1980) described a method for separating and quantitatively determining this compound in plasma and urine, demonstrating its utility in drug metabolism studies (Jung & Oie, 1980).
3. Environmental Impact Studies
This compound's environmental impact has been a subject of study. Vree and Vree (1984) researched the excretion rates of this compound by fresh water turtles, contributing to understanding the environmental fate of pharmaceutical compounds (Vree & Vree, 1984).
4. Drug Metabolism and Interaction Studies
Cantilena et al. (2004) investigated the metabolism of this compound via N-acetyltransferase and its potential interaction with other drugs, providing insights into targeted inhibition for therapeutic purposes (Cantilena et al., 2004).
5. Pharmaceutical Analysis
The compound has been used in the modification of automated methods for measuring sulfamethoxazole and its major metabolite in biological fluids, as studied by Bye and Fox (1974), showing its importance in pharmaceutical analytics (Bye & Fox, 1974).
6. Pharmacokinetic Studies
In pharmacokinetic studies, Ri-li (2010) examined the pharmacokinetics of sulfamethoxazole and this compound in healthy Chinese volunteers, contributing to the understanding of drug absorption and metabolism (Ri-li, 2010).
properties
IUPAC Name |
N-(4-aminophenyl)sulfonyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O4S/c1-8-7-12(14-19-8)15(9(2)16)20(17,18)11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOTJLXVSBKKTTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)N(C(=O)C)S(=O)(=O)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70171852 |
Source
|
| Record name | N(1)-Acetylsulfamethoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70171852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18607-98-2 |
Source
|
| Record name | Acetylsulfisomezole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18607-98-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N(1)-Acetylsulfamethoxazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018607982 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N(1)-Acetylsulfamethoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70171852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-[(4-aminophenyl)sulphonyl]-N-(5-methylisoxazol-3-yl)acetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.572 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N(1)-Acetylsulfamethoxazole | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EL4J65DX4B | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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